Cas no 2110607-08-2 (2-3-amino-5-(propan-2-yl)oxolan-3-ylacetic acid)

• Product Name: 2-3-amino-5-(propan-2-yl)oxolan-3-ylacetic acid
• CAS No: 2110607-08-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5898763
• PubChem ID: 165875360
• Update Time: 2025-10-31

2-3-amino-5-(propan-2-yl)oxolan-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-amino-5-(propan-2-yl)oxolan-3-ylacetic acid
• 2-[3-amino-5-(propan-2-yl)oxolan-3-yl]acetic acid
• 2110607-08-2
• EN300-1284170

• Inchi： 1S/C9H17NO3/c1-6(2)7-3-9(10,5-13-7)4-8(11)12/h6-7H,3-5,10H2,1-2H3,(H,11,12)
• InChI Key： VBXPKTSGTSWZER-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)O)(CC1C(C)C)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-3-amino-5-(propan-2-yl)oxolan-3-ylacetic acid

Comprehensive Overview of 2-3-amino-5-(propan-2-yl)oxolan-3-ylacetic acid (CAS No. 2110607-08-2)

2-3-amino-5-(propan-2-yl)oxolan-3-ylacetic acid (CAS No. 2110607-08-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique oxolan (tetrahydrofuran) ring structure and acetic acid moiety, is increasingly studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its amino and propan-2-yl (isopropyl) functional groups, which contribute to its reactivity and binding properties.

The compound’s structural features make it a promising candidate for targeting specific biological pathways. For instance, its oxolan-3-ylacetic acid backbone is analogous to other bioactive molecules used in anti-inflammatory and antimicrobial therapies. Recent studies have explored its potential as a building block for small-molecule inhibitors, a hot topic in oncology and neurodegenerative disease research. Given the rising demand for precision medicine, 2-3-amino-5-(propan-2-yl)oxolan-3-ylacetic acid is being investigated for its role in designing targeted therapeutics with fewer side effects.

In the context of green chemistry and sustainable synthesis, this compound has also been evaluated for its compatibility with environmentally friendly production methods. With growing consumer and regulatory focus on sustainable pharmaceuticals, researchers are optimizing synthetic routes to minimize waste and energy consumption. Questions like "How can 2-3-amino-5-(propan-2-yl)oxolan-3-ylacetic acid be synthesized sustainably?" or "What are its applications in biodegradable drug formulations?" reflect current industry trends.

From a technical perspective, the compound’s CAS No. 2110607-08-2 serves as a critical identifier in global chemical databases, ensuring accurate referencing in patents and scientific literature. Its IUPAC name and molecular formula are frequently searched by chemists and patent analysts, highlighting its relevance in intellectual property and R&D circles. Additionally, its physicochemical properties, such as solubility and stability, are key factors in formulation studies.

As the pharmaceutical industry shifts toward personalized medicine and AI-driven drug discovery, compounds like 2-3-amino-5-(propan-2-yl)oxolan-3-ylacetic acid are gaining traction. Computational models often use such molecules to predict drug-likeness and ADMET profiles (absorption, distribution, metabolism, excretion, and toxicity). Searches for "oxolan derivatives in drug design" or "amino acid analogs for therapeutic use" underscore its interdisciplinary appeal.

In summary, 2-3-amino-5-(propan-2-yl)oxolan-3-ylacetic acid (CAS No. 2110607-08-2) represents a versatile scaffold with broad potential in modern chemistry and medicine. Its structural complexity and functional diversity align with contemporary research priorities, including sustainability, targeted therapy, and computational chemistry. As scientific inquiries evolve, this compound is poised to remain a focal point in innovative drug development.